Cas no 2091703-26-1 (4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product name: 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2091703-26-1
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 5721464
• PubChem ID: 121211567

4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F2198-1785
• 2091703-26-1
• 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• AKOS026721703
• 1H-Pyrazole-5-carboxylic acid, 4-iodo-1-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C8H8F3IN2O2/c1-3(2)14-5(7(15)16)4(12)6(13-14)8(9,10)11/h3H,1-2H3,(H,15,16)
• InChI Key： LODHTHUAKJGJFB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NN(C=1C(=O)O)C(C)C

Computed Properties

• Exact Mass: 347.95826g/mol
• Monoisotopic Mass: 347.95826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• Boiling Point: 351.4±42.0 °C(Predicted)
• pka: 1.28±0.10(Predicted)

Additional information on 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2091703-26-1)

The compound 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2091703-26-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these sectors increasingly demand novel chemical entities with enhanced efficacy and selectivity.

One of the key reasons for the growing interest in 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is its role in medicinal chemistry. The presence of the trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a preferred moiety in the design of small-molecule therapeutics. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a technique widely used in palladium-catalyzed synthesis. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with tunable properties.

In the agrochemical sector, 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is explored for its potential as a pesticide intermediate. The pyrazole core is a common scaffold in many commercial herbicides and insecticides, and the introduction of halogen atoms like iodine can enhance binding affinity to biological targets. With the global push toward sustainable agriculture, this compound’s utility in developing low-residue and high-efficiency agrochemicals is a hot topic among chemists and environmental scientists alike.

From a synthetic perspective, the preparation of 2091703-26-1 involves multi-step organic transformations, often requiring regioselective halogenation and carboxylation steps. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being investigated to optimize its production, addressing the demand for cost-effective and scalable methodologies. These innovations are critical for industries aiming to reduce carbon footprints while maintaining high yields.

The compound’s physicochemical properties, including its solubility and thermal stability, are also under scrutiny. Such data are vital for formulating drug delivery systems or agrochemical formulations. For instance, its logP value and pKa can influence absorption rates in biological systems, a recurring theme in ADME studies (Absorption, Distribution, Metabolism, and Excretion). These factors are frequently searched by professionals in pharmacokinetics and formulation science.

In summary, 4-iodo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2091703-26-1) represents a versatile building block with broad applicability in life sciences and material chemistry. Its relevance to cutting-edge fields like green chemistry and bioconjugation ensures its continued prominence in scientific literature and industrial R&D. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and environmental sustainability.